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Compound of Interest

Compound Name: Tos-PEG4-THP

Cat. No.: B2986632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tos-PEG4-THP, a bifunctional linker

critical in the development of targeted protein degraders, particularly Proteolysis Targeting

Chimeras (PROTACs). This document outlines its chemical properties, applications, and

detailed experimental protocols for its use in the synthesis of PROTACs, such as the K-Ras

degrader.

Introduction to Tos-PEG4-THP
Tos-PEG4-THP is a heterobifunctional linker molecule featuring a tosyl (Tos) group, a

tetraethylene glycol (PEG4) spacer, and a tetrahydropyran (THP) protecting group. Its structure

is designed to facilitate the modular synthesis of complex molecules like PROTACs. The tosyl

group serves as an excellent leaving group for nucleophilic substitution reactions, enabling

covalent linkage to a ligand for a target protein or an E3 ligase. The hydrophilic PEG4 spacer

enhances the solubility of the resulting PROTAC and provides optimal spatial separation

between the two ends of the molecule. The THP group protects a terminal hydroxyl group,

which can be deprotected under acidic conditions to reveal a reactive site for further

conjugation.

Physicochemical and Quantitative Data
The key properties of Tos-PEG4-THP are summarized in the table below for easy reference.
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Property Value Citations

CAS Number 86259-89-4

Molecular Formula C₂₀H₃₂O₈S

Molecular Weight 432.53 g/mol

Appearance
Colorless to pale yellow oily

liquid

Solubility
Soluble in DMSO and water

(with sonication).
[1]

Storage Conditions

Short-term (days to weeks) at

2-8°C; Long-term (months to

years) at -20°C under nitrogen.

[1]

Applications in Drug Development: PROTAC
Synthesis
Tos-PEG4-THP is a key building block in the synthesis of PROTACs, which are designed to

hijack the cell's natural protein disposal system to eliminate disease-causing proteins. A notable

application of Tos-PEG4-THP is in the synthesis of K-Ras degraders.[2][3] The linker connects

a ligand that binds to the target protein (e.g., K-Ras) with a ligand that recruits an E3 ubiquitin

ligase (e.g., Von Hippel-Lindau (VHL) or Cereblon (CRBN)).[2]

The general workflow for the synthesis and action of a PROTAC utilizing a linker like Tos-
PEG4-THP is depicted below.
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PROTAC Synthesis
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PROTAC Components

Key Properties

Biological Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.medchemexpress.com/tos-peg4-thp.html?locale=de-DE
https://www.medchemexpress.com/search.html?q=KRAS%20degrader-1&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=KRAS%20degrader&ft=&fa=&fp=
https://www.benchchem.com/product/b2986632#tos-peg4-thp-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2986632#tos-peg4-thp-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2986632#tos-peg4-thp-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2986632#tos-peg4-thp-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2986632?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2986632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

